Cas no 2105-40-0 (2-Methylcyclohexylmethanol (Mixture of Diastereomers))

• Product Name: 2-Methylcyclohexylmethanol (Mixture of Diastereomers)
• CAS No: 2105-40-0
• MF: C₈H₁₆O
• MW: 128.212042808533
• MDL: MFCD21324347
• CID: 911013
• PubChem ID: 14515
• Update Time: 2025-06-15

2-Methylcyclohexylmethanol (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• (2-methylcyclohexyl)methanol
• 2-methylCyclohexanemethanol
• 2-Methylcyclohexylmethanol
• 2-Methylcyclohexylmethanol (Mixture of Diastereomers)
• CAA10540
• (2-Methylcyclohexyl)methanol #
• SCHEMBL763335
• 2105-40-0
• 8WH4DUS8RN
• DA-25805
• 2MCHM
• NSC-19178
• 1-HYDROXYMETHYL-2-METHYLCYCLOHEXANE
• 2-Methylcyclohexane-1-methanol
• DTXSID60273950
• G54924
• NSC 19178
• EN300-269953
• NSC19178
• AKOS015261275
• Cyclohexanemethanol, 2-methyl-, (1R,2S)-rel-
• Cyclohexanemethanol, 2-methyl-
• Hexahydro-o-methylbenzyl alcohol

• MDL： MFCD21324347
• Inchi： 1S/C8H16O/c1-7-4-2-3-5-8(7)6-9/h7-9H,2-6H2,1H3
• InChI Key： NIDINIHOPRFWFJ-UHFFFAOYSA-N
• SMILES： OCC1CCCCC1C

Computed Properties

• Exact Mass: 128.12
• Monoisotopic Mass: 128.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.3

Experimental Properties

• Density: 0.884
• Boiling Point: 192°Cat760mmHg
• Flash Point: 80.2°C
• PSA: 20.23000
• LogP: 1.80500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2-Methylcyclohexylmethanol (Mixture of Diastereomers)

Chemical Profile of 2-Methylcyclohexylmethanol (Mixture of Diastereomers) (CAS No. 2105-40-0)

2-Methylcyclohexylmethanol (Mixture of Diastereomers), identified by the chemical compound identifier CAS No. 2105-40-0, is a complex organic molecule with significant applications in the field of pharmaceuticals and specialty chemicals. This mixture, composed of diastereomers, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structure of 2-Methylcyclohexylmethanol consists of a cyclohexane ring substituted with a methyl group and a hydroxymethyl group. The presence of multiple diastereomers in the mixture arises from the stereogenic center at the carbon atom adjacent to the hydroxymethyl group. This stereochemical diversity imparts distinct physical and chemical properties to the compound, influencing its reactivity and utility in various synthetic pathways.

In recent years, research has highlighted the importance of stereoselective synthesis in pharmaceutical development. The mixture of diastereomers of 2-Methylcyclohexylmethanol has been explored as a key intermediate in the synthesis of chiral drugs. Studies have demonstrated that controlling the ratio and purity of diastereomers can significantly impact the efficiency and yield of subsequent reactions, making this compound a subject of interest for medicinal chemists.

One notable application of 2-Methylcyclohexylmethanol is in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The cyclohexane moiety provides a stable scaffold that can be functionalized to produce bioactive molecules. Researchers have leveraged the reactivity of the hydroxymethyl group to introduce various pharmacophores, enhancing the therapeutic potential of NSAIDs derived from this intermediate.

The pharmaceutical industry has also explored the use of 2-Methylcyclohexylmethanol in the development of central nervous system (CNS) drugs. The bulky cyclohexyl group can influence blood-brain barrier penetration, making it an attractive structural feature for CNS-targeting compounds. Additionally, the mixture's diastereomeric nature allows for fine-tuning of pharmacokinetic properties, which is crucial for optimizing drug delivery and efficacy.

Advances in computational chemistry have further facilitated the study of 2-Methylcyclohexylmethanol. Molecular modeling techniques have been employed to predict the behavior of diastereomers in different reaction conditions, aiding in the design of efficient synthetic routes. These computational methods have also helped in understanding how structural modifications affect biological activity, providing insights into drug design strategies.

The role of 2-Methylcyclohexylmethanol extends beyond pharmaceuticals into agrochemicals and fine chemicals. Its unique structure makes it a versatile building block for synthesizing complex molecules with diverse applications. For instance, researchers have utilized this compound in the development of novel pesticides and herbicides, where its stability and reactivity contribute to improved performance.

Environmental considerations have also driven research into sustainable synthetic methods for 2-Methylcyclohexylmethanol. Green chemistry principles have been applied to develop processes that minimize waste and energy consumption while maintaining high yields. These efforts align with global initiatives to promote environmentally friendly chemical manufacturing practices.

The future prospects for 2-Methylcyclohexylmethanol (Mixture of Diastereomers) are promising, with ongoing research uncovering new applications and synthetic strategies. As drug discovery continues to evolve, this compound is expected to play an increasingly important role in developing innovative therapeutics. Its unique chemical properties and stereochemical diversity make it a cornerstone in modern synthetic chemistry.